Cas no 110234-58-7 (5-Isoxazolamine,4-methyl-3-(trifluoromethyl)-)

• Product Name: 5-Isoxazolamine,4-methyl-3-(trifluoromethyl)-
• CAS No: 110234-58-7
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• CID: 128746
• PubChem ID: 15613878
• Update Time: 2025-04-18

5-Isoxazolamine,4-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine,4-methyl-3-(trifluoromethyl)-
• 5-Isoxazolamine,4-methyl-3-(trifluoromethyl)-(9CI)
• AKOS009336002
• 4-methyl-3-(trifluoromethyl)isoxazol-5-amine
• 5-amino-4-methyl-3-trifluoromethylisoxazole
• 110234-58-7
• 5-amino-4-methyl-3-trifluoromethyl-isoxazole
• 5-amino-4-methyl-3-triflouromethylisoxazole
• SCHEMBL6294438
• 4-METHYL-3-(TRIFLUOROMETHYL)-1,2-OXAZOL-5-AMINE

• Inchi： 1S/C5H5F3N2O/c1-2-3(5(6,7)8)10-11-4(2)9/h9H2,1H3
• InChI Key： DNKDKKIGFFDVEY-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(N)ON=1)(F)F

Computed Properties

• Exact Mass: 166.03539727g/mol
• Monoisotopic Mass: 166.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų